Cas no 1804671-68-8 (5-Bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-carboxylic acid)

• Product Name: 5-Bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-carboxylic acid
• CAS No: 1804671-68-8
• MF: C₈H₃BrF₅NO₂
• MW: 320.010938882828
• CID: 4867914
• Update Time: 2025-06-08

5-Bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-carboxylic acid

• Inchi： 1S/C8H3BrF5NO2/c9-2-1-15-5(6(10)11)4(8(12,13)14)3(2)7(16)17/h1,6H,(H,16,17)
• InChI Key： IXZCXQXEMXJKTI-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(F)F)C(C(F)(F)F)=C1C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 298
• XLogP3: 2.6
• Topological Polar Surface Area: 50.2

Additional information on 5-Bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-carboxylic acid

5-Bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-carboxylic Acid (CAS No. 1804671-68-8): An Overview

5-Bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-carboxylic acid (CAS No. 1804671-68-8) is a highly functionalized pyridine derivative that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a bromo substituent, difluoromethyl, and trifluoromethyl groups, which contribute to its potential utility in various applications.

The bromopyridine scaffold is a versatile platform for the development of bioactive molecules due to its ability to form stable complexes with biological targets. The presence of the difluoromethyl and trifluoromethyl groups enhances the compound's lipophilicity and metabolic stability, making it an attractive candidate for drug discovery programs. These fluorinated moieties also play a crucial role in modulating the electronic properties of the molecule, which can influence its binding affinity and selectivity towards specific receptors or enzymes.

Recent studies have highlighted the potential of 5-Bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-carboxylic acid in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against a specific kinase involved in cancer cell proliferation. The researchers found that the bromopyridine core, combined with the fluorinated substituents, significantly enhanced the compound's ability to disrupt the kinase's function, leading to reduced tumor growth in preclinical models.

In another study, researchers explored the use of 5-Bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-carboxylic acid as a scaffold for developing novel antiviral agents. The compound's ability to form stable interactions with viral proteins was investigated, and it was found to exhibit promising antiviral activity against several RNA viruses. The unique combination of bromo, difluoromethyl, and trifluoromethyl groups was shown to enhance the compound's binding affinity to viral targets, making it a valuable lead for further optimization.

The synthetic accessibility of 5-Bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-carboxylic acid has also been a subject of interest in organic chemistry. Various synthetic routes have been developed to efficiently prepare this compound, including transition-metal-catalyzed cross-coupling reactions and direct functionalization strategies. These methods have enabled researchers to access a wide range of derivatives with varying substituents, allowing for systematic structure-activity relationship (SAR) studies.

One notable synthetic approach involves the use of palladium-catalyzed cross-coupling reactions to introduce the bromo substituent onto the pyridine ring. This method has been optimized to achieve high yields and excellent regioselectivity, making it suitable for large-scale synthesis. Additionally, the introduction of difluoromethyl and trifluoromethyl groups can be achieved through well-established fluorination techniques, such as nucleophilic fluorination or electrophilic fluorination.

The physicochemical properties of 5-Bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-carboxylic acid have been extensively characterized. The compound exhibits good solubility in organic solvents and moderate solubility in water, which facilitates its use in various biological assays. Its melting point and boiling point are within ranges that are compatible with standard laboratory conditions, making it easy to handle and store.

In terms of safety and environmental impact, 5-Bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-carboxylic acid has been evaluated according to standard guidelines. While it is not classified as a hazardous material, appropriate handling precautions should be taken to ensure safe use in laboratory settings. This includes wearing personal protective equipment (PPE) such as gloves and goggles when handling the compound.

The future prospects for 5-Bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-carboxylic acid are promising. Ongoing research is focused on optimizing its pharmacological properties through structural modifications and exploring its potential applications in new therapeutic areas. Additionally, efforts are being made to develop more efficient synthetic methods to facilitate its large-scale production for clinical trials.

In conclusion, 5-Bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-carboxylic acid (CAS No. 1804671-68-8) is a highly functionalized pyridine derivative with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for drug discovery programs targeting various diseases. As research continues to advance, this compound is expected to play an increasingly important role in the development of novel therapeutic agents.